2-[[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile

• IUPAC Name: 2-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C14H9F3N2O/c15-14(16,17)12-5-6-13(20)19(9-12)8-11-4-2-1-3-10(11)7-18/h1-6,9H,8H2
• InChI Key: GSPGMVWKSVSWMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C=CC2=O)C(F)(F)F)C#N
• Molecular Formula: C14H9F3N2O
• Molecular Weight: 278.23 g/mol

Description

2-[[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is also known by its chemical formula C16H9F3N2O and is commonly referred to as TFMPB.

Mechanism of Action

The exact mechanism of action of 2-[[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile is not fully understood. However, it has been proposed that TFMPB may act by inhibiting the activity of certain enzymes or proteins that are involved in cell proliferation or inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-[[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines, which may contribute to its anti-inflammatory effects. TFMPB has been found to have low toxicity in vitro, but further studies are needed to determine its safety and efficacy in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile in lab experiments is its relatively simple synthesis method. However, one limitation is that the compound may not be readily available in large quantities, which could limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-[[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other chemotherapy drugs. Another direction is to explore its potential as a treatment for other inflammatory or neurological disorders. Additionally, further studies are needed to determine the safety and efficacy of TFMPB in vivo, as well as its potential for use in clinical trials.

Synthesis Methods

The synthesis of 2-[[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile involves the reaction of 2-chloro-5-(trifluoromethyl)pyridine with benzyl cyanide in the presence of a base such as potassium carbonate. This reaction results in the formation of the intermediate 2-(benzyloxy)-5-(trifluoromethyl)pyridine, which is then oxidized to produce TFMPB.

Scientific Research Applications

2-[[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. TFMPB has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease.